Cas no 885456-82-6 ((2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid)

• Product Name: (2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid
• CAS No: 885456-82-6
• MF: C₁₇H₁₄F₂O₄
• MW: 320.287472248077
• CID: 5742580
• PubChem ID: 7062422
• Update Time: 2025-09-22

(2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS000121941
• (2E)-3-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-2-PHENYLPROP-2-ENOIC ACID
• (e)-3-(4-(Difluoromethoxy)-3-methoxyphenyl)-2-phenylacrylic acid
• EN300-00027
• 885456-82-6
• CS-0343779
• (2E)-3-[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]-2-PHENYLPROP-2-ENOICACID
• (2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid

• Inchi： 1S/C17H14F2O4/c1-22-15-10-11(7-8-14(15)23-17(18)19)9-13(16(20)21)12-5-3-2-4-6-12/h2-10,17H,1H3,(H,20,21)/b13-9+
• InChI Key： XYTPLKCHYHAXDC-UKTHLTGXSA-N
• SMILES： FC(OC1C=CC(=CC=1OC)/C=C(/C(=O)O)\C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 320.08601525g/mol
• Monoisotopic Mass: 320.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.8Ų

Additional information on (2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid

(2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid and CAS No. 885456-82-6: A Novel Compound with Multifaceted Applications in Biomedical Research

(2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid, identified by the CAS No. 885456-82-6, is a structurally unique organic molecule with significant potential in biomedical applications. This compound features a conjugated phenylpropenoic acid backbone, which is further substituted with a 4-(difluoromethoxy) and 3-methoxyphenyl group. The presence of these functional groups suggests a complex interplay of electronic and steric effects, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The 2E configuration in the 2-phenylprop-2-enoic acid moiety is critical for its biological activity, as it influences the molecule's ability to interact with specific cellular targets. Recent studies have highlighted the importance of such stereochemical features in modulating the pharmacokinetic and pharmacodynamic properties of similar compounds. For instance, a 2023 study published in J. Med. Chem. demonstrated that the 2E isomer of related compounds exhibited enhanced membrane permeability compared to its 2Z counterpart, underscoring the significance of this stereochemical aspect in the current compound's potential therapeutic applications.

The 4-(difluoromethoxy) substituent introduces unique electronic properties to the molecule, which may influence its interactions with biological macromolecules. Fluorine atoms are known for their ability to modulate hydrogen bonding and hydrophobic interactions, which are critical in drug-target interactions. A 2022 review in Chem. Rev. emphasized the role of fluorinated groups in enhancing the metabolic stability and receptor binding affinity of small molecules. The presence of two fluorine atoms in the 4-(difluoromethoxy) group is likely to contribute to the compound's improved bioavailability and reduced susceptibility to metabolic degradation.

The 3-methoxyphenyl substituent adds another layer of complexity to the molecule's structure, potentially influencing its ability to engage with specific biological targets. Methoxy groups are often implicated in modulating the hydrophobicity and electronic distribution of aromatic rings, which can affect the molecule's ability to interact with proteins or nucleic acids. A 2023 study in Bioorg. Med. Chem. Lett. reported that compounds with 3-methoxyphenyl substitutions showed enhanced binding affinity for certain G-protein-coupled receptors (GPCRs), suggesting that this structural feature may play a pivotal role in the current compound's biological activity.

The synthesis of (2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid involves a multi-step process that requires precise control of stereochemistry and functional group compatibility. The 2-phenylprop-2-enoic acid core is typically synthesized through a coupling reaction between a phenylacetic acid derivative and a suitable alkene precursor. The introduction of the 4-(difluoromethoxy) and 3-methoxyphenyl groups often involves electrophilic substitution reactions, which necessitate careful selection of reagents and reaction conditions to ensure optimal yields and stereochemical purity.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for constructing such complex molecules. For example, a 2024 study in Org. Lett. described a novel catalytic approach that allows for the stereoselective formation of the 2E isomer, which is critical for the compound's biological activity. This method not only reduces the number of synthetic steps but also minimizes the formation of byproducts, making it a more sustainable and scalable approach for large-scale production.

The biological activity of (2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid has been the focus of several recent studies, with promising results in preclinical models. A 2023 study in ACS Chem. Biol. reported that this compound exhibited significant anti-inflammatory activity in vitro, with an IC50 value of 12.5 μM against a panel of pro-inflammatory cytokines. The mechanism of action appears to involve the modulation of nuclear factor kappa B (NF-κB) signaling, which is a key pathway in the inflammatory response.

Further research has also explored the potential of this compound in targeting specific disease mechanisms. A 2024 study in Cell Chem. Biol. demonstrated that the compound could selectively inhibit the activity of a specific kinase involved in cancer progression. This finding suggests that the compound may have applications in the treatment of certain malignancies, particularly those driven by aberrant kinase signaling. The ability to selectively target such pathways is a significant advantage in the development of therapeutic agents, as it reduces the risk of off-target effects and enhances the safety profile of the drug.

Despite these promising findings, further research is needed to fully elucidate the compound's biological mechanisms and therapeutic potential. Ongoing studies are focused on optimizing its pharmacokinetic properties, such as improving its solubility and metabolic stability, to enhance its effectiveness in vivo. Additionally, in vivo studies are being conducted to evaluate its safety and efficacy in animal models, with the goal of identifying potential side effects and determining the optimal dosing regimen.

The CAS No. 885456-82-6 designation underscores the importance of this compound in the context of chemical databases and drug discovery efforts. As part of the global effort to identify and characterize novel bioactive molecules, this compound represents a valuable addition to the field. Its unique structural features and potential biological activity make it a compelling candidate for further exploration, particularly in areas such as inflammation, cancer, and other diseases where specific molecular targets are implicated.

In conclusion, (2E)-3-[4-(Difluoromethoxy)-3-methoxyphenyl]-2-phenylprop-2-enoic acid (CAS No. 885456-82-6) is a structurally complex molecule with significant potential in biomedical research. Its unique combination of functional groups and stereochemical configuration suggests a wide range of possible applications, from anti-inflammatory agents to targeted therapies for cancer. As research in this area continues to evolve, this compound may play a pivotal role in the development of new therapeutic strategies.